Cas no 16537-16-9 (Benzoic acid, 2-chloro-, 1,1-dimethylethyl ester)
16537-16-9 structure
Product Name:Benzoic acid, 2-chloro-, 1,1-dimethylethyl ester
CAS No:16537-16-9
MF:C11H13ClO2
MW:212.672722578049
CID:1345018
PubChem ID:12820331
Update Time:2025-04-20
Benzoic acid, 2-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-chloro-, 1,1-dimethylethyl ester
- tert-butyl 2-chlorobenzoate
- 16537-16-9
- AKOS013211427
- DTXSID00510674
- 2-chloro-benzoic acid tert-butyl ester
-
- Inchi: 1S/C11H13ClO2/c1-11(2,3)14-10(13)8-6-4-5-7-9(8)12/h4-7H,1-3H3
- InChI Key: NCFFMZYBEYTOBF-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 212.06049
- Monoisotopic Mass: 212.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 2-chloro-, 1,1-dimethylethyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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